- Preparation of hydroxyamidine derivatives useful as indoleamine 2,3-dioxygenase inhibitors, World Intellectual Property Organization, , ,
Cas no 948570-75-0 (1-(2-methoxyethyl)-4-nitro-pyrazole)
1-(2-methoxyethyl)-4-nitro-pyrazole is a synthetic organic compound characterized by its nitro-substituted pyrazole core. It exhibits notable chemical stability and reactivity, making it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals. This compound offers high purity and consistent batch-to-batch quality, facilitating efficient chemical transformations in research and industrial applications.
948570-75-0 structure
Product Name:1-(2-methoxyethyl)-4-nitro-pyrazole
CAS No:948570-75-0
MF:C6H9N3O3
MW:171.153960943222
MDL:MFCD02755678
CID:829562
PubChem ID:57820554
Update Time:2025-11-01
1-(2-methoxyethyl)-4-nitro-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-methoxyethyl)-4-nitro-1H-Pyrazole
- 1-(2-methoxyethyl)-4-nitropyrazole
- 1H-Pyrazole, 1-(2-methoxyethyl)-4-nitro-
- SGZBZPUTFUMZBQ-UHFFFAOYSA-N
- KM3319
- AK202787
- V9483
- COCCN1C=C(C=N1)[N+]([O-])=O
- 1-(2-Methoxyethyl)-4-nitro-1H-pyrazole (ACI)
- 1-(2-methoxyethyl)-4-nitro-pyrazole
- MFCD02755678
- DS-10308
- SY236652
- DA-31361
- SCHEMBL2173500
- CS-0124091
- 948570-75-0
- DTXSID601284996
- YMB57075
- AKOS027253177
-
- MDL: MFCD02755678
- Inchi: 1S/C6H9N3O3/c1-12-3-2-8-5-6(4-7-8)9(10)11/h4-5H,2-3H2,1H3
- InChI Key: SGZBZPUTFUMZBQ-UHFFFAOYSA-N
- SMILES: [O-][N+](C1=CN(CCOC)N=C1)=O
Computed Properties
- Exact Mass: 171.06439116g/mol
- Monoisotopic Mass: 171.06439116g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 159
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 72.9
- XLogP3: -0.2
1-(2-methoxyethyl)-4-nitro-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-PG382-200mg |
1-(2-methoxyethyl)-4-nitro-pyrazole |
948570-75-0 | 97% | 200mg |
131.0CNY | 2021-08-04 | |
| Chemenu | CM255956-1g |
1-(2-Methoxyethyl)-4-nitro-1H-pyrazole |
948570-75-0 | 95+% | 1g |
$96 | 2021-08-04 | |
| Chemenu | CM255956-5g |
1-(2-Methoxyethyl)-4-nitro-1H-pyrazole |
948570-75-0 | 95+% | 5g |
$237 | 2021-08-04 | |
| Chemenu | CM255956-25g |
1-(2-Methoxyethyl)-4-nitro-1H-pyrazole |
948570-75-0 | 95+% | 25g |
$520 | 2021-08-04 | |
| Chemenu | CM255956-1g |
1-(2-Methoxyethyl)-4-nitro-1H-pyrazole |
948570-75-0 | 95%+ | 1g |
$62 | 2023-02-01 | |
| Chemenu | CM255956-5g |
1-(2-Methoxyethyl)-4-nitro-1H-pyrazole |
948570-75-0 | 95%+ | 5g |
$182 | 2023-02-01 | |
| Chemenu | CM255956-25g |
1-(2-Methoxyethyl)-4-nitro-1H-pyrazole |
948570-75-0 | 95%+ | 25g |
$380 | 2023-02-01 | |
| abcr | AB422803-1 g |
1-(2-Methoxyethyl)-4-nitro-1H-pyrazole; . |
948570-75-0 | 1g |
€144.50 | 2023-04-24 | ||
| abcr | AB422803-5 g |
1-(2-Methoxyethyl)-4-nitro-1H-pyrazole; . |
948570-75-0 | 5g |
€302.40 | 2023-04-24 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M897351-25g |
1-(2-Methoxyethyl)-4-nitro-1H-pyrazole |
948570-75-0 | 97% | 25g |
2,468.70 | 2021-05-17 |
1-(2-methoxyethyl)-4-nitro-pyrazole Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Acetonitrile ; 18 h, 60 °C
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Acetonitrile ; 6 h, reflux
Reference
- Structure-based design and synthesis of pyrimidine-4,6-diamine derivatives as Janus kinase 3 inhibitors, Bioorganic & Medicinal Chemistry, 2019, 27(8), 1646-1657
Production Method 3
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Acetonitrile ; rt; 5 h, rt → 90 °C
Reference
- Preparation of substituted pyrimidine compounds as inhibitors of epidermal growth factor receptor (EGFR) kinases for treating cancer, World Intellectual Property Organization, , ,
Production Method 4
Reaction Conditions
1.1 Reagents: Triphenylphosphine , Di-tert-butyl azodicarboxylate Solvents: Tetrahydrofuran ; 0 °C; 4 - 16 h, rt
Reference
- Preparation of pyrazole derivatives and compositions containing them for the treatment and prevention of diseases associated with hypermineralization, World Intellectual Property Organization, , ,
Production Method 5
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Acetonitrile ; 12 h, 80 °C
Reference
- Preparation of sulphonyl urea derivatives as NLRP3 inflammasome modulators for the treatment of inflammatory, autoinflammatory, autoimmune and neoplastic diseases, World Intellectual Property Organization, , ,
Production Method 6
Reaction Conditions
1.1 Solvents: Acetonitrile ; 6 h, rt → 60 °C
Reference
- Preparation of substituted pyrrolopyrimidine compounds, compositions thereof, and their use in the treatment of triple negative breast cancer, United States, , ,
Production Method 7
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ; 4 h, 100 °C
Reference
- Preparation of heterocyclic compounds as CDK kinase inhibitors for the treatment of cancer, World Intellectual Property Organization, , ,
Production Method 8
Reaction Conditions
1.1 Reagents: Potassium carbonate Catalysts: Potassium iodide Solvents: Acetonitrile ; overnight, reflux
Reference
- Preparation of 1H-pyrazolo[3,4-d]pyrimidine derivatives as jak kinase inhibitors, World Intellectual Property Organization, , ,
Production Method 9
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Acetonitrile ; 4 h, 80 °C
Reference
- Preparation of pyrazolylaminopyrimidinylbenzylthiazolecarboxamide derivatives and analogs for use as Bruton's tyrosine kinase inhibitors, World Intellectual Property Organization, , ,
Production Method 10
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Acetonitrile ; 5 h, rt → 90 °C
Reference
- Substituted pyrimidine compounds, compositions and medicinal applications thereof, India, , ,
Production Method 11
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Acetonitrile ; rt → 80 °C; 16 h, 80 °C
Reference
- Pyrimidine derivatives as EGFR inhibitors and their preparation, pharmaceutical compositions and use in the treatment of lung cancer, World Intellectual Property Organization, , ,
Production Method 12
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Acetonitrile ; rt → 80 °C; 16 h, 80 °C
Reference
- Pyrimidopyrazole compounds as fourth generation EGFR inhibitors, World Intellectual Property Organization, , ,
Production Method 13
Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Dimethylformamide ; rt; 30 min, rt
1.2 rt; 16 h, rt
1.3 Solvents: Water ; rt
1.2 rt; 16 h, rt
1.3 Solvents: Water ; rt
Reference
- Preparation of thiazolo[5,4-d]pyrimidine derivatives as IRAK kinase inhibitors and uses thereof, World Intellectual Property Organization, , ,
Production Method 14
Reaction Conditions
1.1 Reagents: Triphenylphosphine , Diethyl azodicarboxylate Solvents: Tetrahydrofuran ; 0 °C; 0 °C → rt; 3 h, rt
Reference
- Five-and-six-membered heterocyclic compound, its preparation method and pharmaceutical application, World Intellectual Property Organization, , ,
Production Method 15
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ; 3 d, 60 °C
Reference
- Preparation of fused pyrimidine compounds for the treatment of cancers associated with EGFR and HER2 mutations and their compositions containing them, World Intellectual Property Organization, , ,
Production Method 16
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ; 16 h, 50 °C
Reference
- Preparation of pyrazole derivatives as JAK inhibitors for treatment of autoimmune disease or cancer, World Intellectual Property Organization, , ,
Production Method 17
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Acetonitrile ; 18 h, reflux
Reference
- Nitrogen-containing heteroaromatic ring derivative as tyrosine kinase inhibitor and its preparation, World Intellectual Property Organization, , ,
Production Method 18
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Acetonitrile ; 6 h, 60 °C
Reference
- Discovery of 7H-pyrrolo[2,3-d]pyridine derivatives as potent FAK inhibitors: Design, synthesis, biological evaluation and molecular docking study, Bioorganic Chemistry, 2020, 102,
Production Method 19
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Acetonitrile ; 12 h, reflux
Reference
- Preparation of substituted phenylpyrimidine derivative as JAK inhibitor for treating autoimmune disease, China, , ,
1-(2-methoxyethyl)-4-nitro-pyrazole Raw materials
1-(2-methoxyethyl)-4-nitro-pyrazole Preparation Products
1-(2-methoxyethyl)-4-nitro-pyrazole Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
948570-75-0 (1-(2-methoxyethyl)-4-nitro-pyrazole) Related Products
- 1182917-01-6(2-Methyl-1-(4-nitro-1H-pyrazol-1-yl)propan-2-ol)
- 1173061-75-0(4-Nitro-1-propyl-1H-pyrazole)
- 42027-81-6(2-(4-nitropyrazol-1-yl)ethanol)
- 97421-21-1(1-Isopropyl-4-nitro-1H-pyrazole)
- 58793-45-6(1-Ethyl-4-nitro-1H-pyrazole)
- 1002243-79-9(3-(4-Nitro-1H-pyrazol-1-yl)propanenitrile)
- 6645-69-8((4-Nitro-1H-pyrazol-1-yl)acetic acid)
- 1002033-53-5(2-(4-Nitro-1H-pyrazol-1-yl)ethylamine)
- 97421-12-0(1-(1,1-dimethylethyl)-4-nitro-1H-Pyrazole)
- 108372-40-3(4-nitro-1-[2-(4-nitropyrazol-1-yl)ethyl]pyrazole)
Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk